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CAS No.: 12172-73-5

Cat. No.: B1175327

Get Quote

This guide provides a comparative overview of inter-laboratory performance in the analysis of

amosite, a regulated amphibole asbestos mineral. For researchers, scientists, and drug

development professionals, understanding the variability and accuracy of analytical methods

across different laboratories is crucial for data interpretation and ensuring the quality of

experimental results. This document summarizes quantitative data from proficiency testing (PT)

programs and outlines the typical experimental protocols employed.

Data Presentation: Performance in Proficiency
Testing Schemes
Proficiency testing is a key indicator of a laboratory's analytical performance. In these

schemes, a central body distributes standardized samples containing amosite to participating

laboratories, whose results are then compared. Below is a summary of performance data from

various programs.
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Proficiency
Testing
Program

Sample Type
Analytical
Method

Number of
Participating
Laboratories
(Approx.)

Key Findings

Asbestos in

Materials

Scheme (AIMS)

Bulk Materials

(e.g., cement,

plaster,

insulation)

Primarily

Polarized Light

Microscopy

(PLM) and

Transmission

Electron

Microscopy

(TEM)

Over 350[1][2]

In a recent

round, 93% of

laboratories

correctly

identified

amosite in a

painted cement

board sample[2].

Errors often

involve failure to

identify amosite

when present in

complex layers

or as a minor

component[2][3].

Proficiency

Analytical Testing

(PAT) Program

Air Samples (on

filters)

Phase Contrast

Microscopy

(PCM)

Over 1300

laboratories

participate in the

broader

program[4]

Historically,

laboratories have

shown lower

inter-laboratory

and intra-counter

variability when

counting amosite

fibers compared

to chrysotile

fibers[5]. No

significant bias

was found in

amosite analysis

by reference

laboratories

when compared
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to established

values[6].

Canadian Inter-

Laboratory Study

Air Samples (on

relocatable

slides)

Phase Contrast

Microscopy

(PCM)

38 government

and private

laboratories

This study found

no overall bias in

the counting of

amosite fibers.

However, it did

identify that for

every 100

amosite fibers

reported, an

average of 24.4

counting errors

occurred,

highlighting the

role of analyst

subjectivity[7].

Experimental Protocols
The analysis of amosite in inter-laboratory comparisons generally follows standardized

methods. The specific protocol depends on whether the sample is a bulk material or an air

sample.

Bulk Material Analysis (e.g., AIMS)
The primary goal is the qualitative identification of asbestos types present in a given material.

Sample Preparation: A representative portion of the bulk sample is selected. For layered

samples, each layer may be analyzed separately[2][3]. The material is broken down, often

using a mortar and pestle, to liberate the fibers[1].

Microscopic Analysis: The prepared sample is typically analyzed using Polarized Light

Microscopy (PLM), as recommended in guidance documents like the UK's HSG 248[8]. This

involves examining the morphological and optical properties of the fibers, such as their color,
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pleochroism, and refractive indices, to identify the specific type of asbestos. Transmission

Electron Microscopy (TEM) may also be used for more detailed analysis[8].

Reporting: Laboratories report the presence and type of any asbestos identified[8].

Air Sample Analysis (e.g., PAT Program)
This involves counting the number of fibers on a filter cassette to determine the airborne

concentration.

Sample Preparation: A wedge is cut from the filter cassette that collected the air sample. This

wedge is then mounted on a microscope slide and made transparent, typically using an

acetone vapor and triacetin resin[9].

Microscopic Analysis: The slide is examined using Phase Contrast Microscopy (PCM) at a

magnification of 400x[9], following a standardized method such as NIOSH 7400[9][10].

Analysts count all fibers that meet specific dimensional criteria (e.g., length > 5 µm, aspect

ratio ≥ 3:1) within a defined number of viewing fields[6]. It is important to note that PCM does

not differentiate between asbestos and other types of fibers[11][12].

Data Calculation and Reporting: The raw fiber count is converted into a fiber concentration

per unit volume of air (fibers/mL or f/cc) based on the volume of air sampled and the area of

the filter examined.

Visualizing the Inter-Laboratory Comparison
Process
The following diagrams illustrate the typical workflow of an inter-laboratory comparison study

and the logical relationship between the key entities involved.
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Phase 1: Preparation & Distribution

Phase 2: Analysis

Phase 3: Data Submission & Evaluation
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Caption: Workflow of a typical proficiency testing (PT) scheme for amosite analysis.
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Caption: Logical relationship between entities in an inter-laboratory comparison.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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References

1. crb-gmbh.com [crb-gmbh.com]

2. solutions.hse.gov.uk [solutions.hse.gov.uk]

3. crb-gmbh.com [crb-gmbh.com]

4. stacks.cdc.gov [stacks.cdc.gov]

5. stacks.cdc.gov [stacks.cdc.gov]

6. 1915.1001 App B - Detailed Procedures for Asbestos Sampling and Analysis (Non-
mandatory) | Occupational Safety and Health Administration [osha.gov]

7. Precision and accuracy of asbestos fiber counting by phase contrast microscopy -
PubMed [pubmed.ncbi.nlm.nih.gov]

8. AIMS [hsl.gov.uk]

9. Asbestos in Focus [publications.aiha.org]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1175327/docs?utm_src=pdf-body-img#inter-laboratory-comparison-of-amosite-analysis-a-guide-for-researchers
https://www.benchchem.com/product/b1175327?utm_src=pdf-custom-synthesis#bc-rfq
https://www.crb-gmbh.com/ringversuch/asbest/crb_ringversuch-rem_2016_aims60_materialprobe-asbest.pdf
https://solutions.hse.gov.uk/media/2035563/ftpt%20f0897%20aims%20r84%20group%20report.pdf
https://www.crb-gmbh.com/ringversuch/asbest/crb_ringversuch-rem_2023_aims80_materialprobe-asbest.pdf
https://stacks.cdc.gov/view/cdc/205325
https://stacks.cdc.gov/view/cdc/180927/cdc_180927_DS1.pdf
https://www.osha.gov/laws-regs/regulations/standardnumber/1915/1915.1001AppB
https://www.osha.gov/laws-regs/regulations/standardnumber/1915/1915.1001AppB
https://pubmed.ncbi.nlm.nih.gov/10976683/
https://pubmed.ncbi.nlm.nih.gov/10976683/
https://www.hsl.gov.uk/proficiency-testing-schemes/aims
https://publications.aiha.org/201608-asbestos-in-focus
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175327?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. cdc.gov [cdc.gov]

11. Asbestos analysis by transmission electron microscopy, SAED and EDX-S
[labonline.com.au]

12. Use of Transmission Electron Microscopy (TEM) instead of Phase Contrast Microscopy
(PCM) to determine asbestos concentrations in air samples. | Occupational Safety and
Health Administration [osha.gov]

To cite this document: BenchChem. [Inter-Laboratory Comparison of Amosite Analysis: A
Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1175327/docs#inter-laboratory-comparison-of-
amosite-analysis-a-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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